Cas no 55147-68-7 ((R)-5-Methylhydantoin (app 80% ee))

(R)-5-Methylhydantoin (app 80% ee) Properties

Names and Identifiers

• 2,4-Imidazolidinedione,5-methyl-, (5R)-
• (R)-5-Methylhydantoin
• (D)-5-METHYLHYDANTOIN
• (R)-5-Methylhydantoi
• D-5-Methylhydantoin
• Prestwick_214
• DTXSID90364603
• HMS1570N09
• (R)-5-Methylhydantoin (app 80% ee)
• Prestwick0_000864
• (R)-5-METHYLHYDANTOIN
• SR-01000872638
• Methylhydantoin-5-(D)
• 5(R)-Methylimidazolidine-2,4-dione; D-5-Methylhydantoin
• 5-methylhydantoin-(D)
• CAS-40856-73-3
• SR-01000872638-1
• CCG-220864
• AKOS006272225
• Q27167056
• CHEMBL1394088
• SPBio_002828
• CHEBI:95229
• VMAQYKGITHDWKL-UWTATZPHSA-N
• CAS-55147-68-7
• SW196523-4
• Prestwick1_000864
• Prestwick2_000864
• (5R)-5-methylimidazolidine-2,4-dione
• (R)-5-Methylhydantoin (app 80per cent ee)
• NCGC00016847-01
• HMS3714N09
• 55147-68-7
• (R)-5-methylimidazolidine-2,4-dione
• NCGC00016847-02
• SCHEMBL6100849
• (R)-(+)-5-Methylhydantoin
• 5(R)-Methylimidazolidine-2,4-dione
• SR-01000872638-2
• +Expand

• MDL： MFCD00270038
• InChIKey： VMAQYKGITHDWKL-UWTATZPHSA-N
• Inchi： InChI=1S/C4H6N2O2/c1-2-3(7)6-4(8)5-2/h2H,1H3,(H2,5,6,7,8)/t2-/m1/s1
• SMILES： C[C@@H]1C(NC(N1)=O)=O

Computed Properties

• Exact Mass: 114.04300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 114.043
• Heavy Atom Count: 8
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• LogP: -0.12810
• PSA: 58.20000
• Boiling Point: Not available
• Melting Point: 175-177°C
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: 1.2±0.1 g/cm3

(R)-5-Methylhydantoin (app 80% ee) Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

(R)-5-Methylhydantoin (app 80% ee) Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%